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Executive Summary
Phosphatidylinositol (PI) is a cornerstone of eukaryotic cell biology, serving as a fundamental

structural component of membranes and as the precursor to a vast array of phosphoinositide

signaling molecules. The synthesis of PI is catalyzed by the enzyme CDP-diacylglycerol-

inositol 3-phosphatidyltransferase, commonly known as Phosphatidylinositol Synthase (PI

Synthase or Pis1). Located primarily in the endoplasmic reticulum (ER), Pis1 is an essential

enzyme in eukaryotes, and its activity is tightly regulated to maintain lipid homeostasis.

Dysregulation of Pis1 function has profound consequences, impacting ER stress, cell wall

integrity, and the pathogenicity of fungi, and is implicated in diseases such as cancer. This

technical guide provides a comprehensive overview of Pis1, detailing its core function, its

central role in lipid metabolism, methodologies for its study, and its potential as a therapeutic

target.

Core Function and Biochemical Mechanism
Pis1 is an integral membrane protein residing in the endoplasmic reticulum.[1][2] In the yeast

Saccharomyces cerevisiae, the protein (Pis1p) is also found in the Golgi apparatus and the

outer mitochondrial membrane.[3] The enzyme belongs to the CDP-alcohol

phosphatidyltransferase (CAPT) family.[4]
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The primary function of Pis1 is to catalyze the final, committed step in the de novo synthesis of

phosphatidylinositol. This reaction involves the transfer of a phosphatidyl group from CDP-

diacylglycerol (CDP-DAG) to the 1-hydroxyl group of myo-inositol, releasing cytidine

monophosphate (CMP).[5]

Reaction: CDP-diacylglycerol + myo-inositol → Phosphatidylinositol + CMP

Structurally, Pis1 contains multiple transmembrane domains and a highly conserved CAPT

motif that constitutes the enzyme's active site.[1] Studies in yeast have definitively shown that

this active site faces the cytosol.[4] This orientation allows the enzyme to access its substrates,

CDP-diacylglycerol from the ER membrane and the water-soluble myo-inositol from the

cytoplasm.[4]
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3. Prepare Crude
Membrane Lysate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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